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Compound of Interest

Compound Name: 2-Ethylcyclopentane-1-thiol

Cat. No.: B15269423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling,

storage, and disposal of 2-Ethylcyclopentane-1-thiol. Given the limited direct data on this

specific compound, this guidance is based on the known hazards of structurally similar thiols

and general best practices for handling volatile, malodorous chemicals.

Hazard Assessment and Personal Protective
Equipment (PPE)
2-Ethylcyclopentane-1-thiol, like other low-molecular-weight thiols, should be treated as a

hazardous substance. The primary concerns are its potent stench, flammability, and potential

for skin, eye, and respiratory irritation.

Summary of Potential Hazards:
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Hazard Type Description

Acute Toxicity

While specific data is unavailable, short-chain

alkyl thiols can be harmful if ingested, inhaled,

or absorbed through the skin. Many thiols and

disulfides are known to be toxic.[1]

Skin Corrosion/Irritation
Assumed to cause skin irritation based on data

for similar compounds.

Serious Eye Damage/Irritation Assumed to cause serious eye irritation.

Respiratory Irritation Vapors may cause respiratory irritation.

Flammability
Assumed to be a flammable liquid, similar to

Cyclopentanethiol.

Stench

Possesses an extremely powerful and

unpleasant odor, detectable at very low

concentrations.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Hand Protection Nitrile rubber gloves.

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be necessary

for larger quantities or when there is a splash

hazard.

Skin and Body Protection Laboratory coat.

Respiratory Protection

All work should be conducted in a certified

chemical fume hood to avoid inhalation of

vapors.

Physical and Chemical Properties
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No experimental data is available for 2-Ethylcyclopentane-1-thiol. The following table

includes computed data and estimates based on the structurally related compound,

Cyclopentanethiol.

Property Value Source

Molecular Formula C₇H₁₄S PubChem[2]

Molecular Weight 130.25 g/mol PubChem[2]

Boiling Point Estimated: ~150-170 °C

Based on Cyclopentanethiol

(129-131 °C) and increased

alkyl chain length.[3][4][5][6]

Density Estimated: ~0.9-1.0 g/mL
Based on Cyclopentanethiol

(0.956 g/mL).[3][5]

XLogP3 2.6 PubChem (Computed)[2]

Handling and Storage
Due to its extreme odor, all handling of 2-Ethylcyclopentane-1-thiol requires stringent odor

control measures.

Operational Protocols:

Ventilation: All manipulations must be performed in a certified chemical fume hood.

Transfers: Use syringes or cannulas for liquid transfers to minimize vapor release. Avoid

pouring.

Odor Control: Employ a bleach trap or a cold trap to capture vapors that may exhaust from

the fume hood.

Storage: Store in a well-ventilated, designated area for odorous chemicals, away from heat

and ignition sources. Containers should be tightly sealed, and it is good practice to place the

primary container within a labeled, sealed secondary container.

Disposal Plan
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All waste containing 2-Ethylcyclopentane-1-thiol must be treated as hazardous.

Decontamination and Disposal Procedures:

Liquid Waste: Unused or waste 2-Ethylcyclopentane-1-thiol should be collected in a

designated, sealed, and properly labeled hazardous waste container. Small amounts of

residual thiol in solutions can be neutralized by slowly adding an excess of bleach (sodium

hypochlorite solution) in a fume hood. This oxidizes the thiol to a less odorous sulfonic acid.

Solid Waste: Contaminated disposable items (e.g., gloves, paper towels) should be placed in

a sealed plastic bag and then into a designated solid hazardous waste container.

Glassware: All glassware that has been in contact with the thiol should be decontaminated

by soaking in a bleach solution for at least 24 hours in a fume hood before standard

cleaning.

Spill Response Protocol
In the event of a spill, immediate and proper response is critical to mitigate the spread of the

odor and potential exposure.

Emergency Spill Workflow:

Caption: Workflow for responding to a 2-Ethylcyclopentane-1-thiol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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